Cas no 121786-28-5 ((4E)-2-amino-5-phenylpent-4-enoic acid)

• Product Name: (4E)-2-amino-5-phenylpent-4-enoic acid
• CAS No: 121786-28-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5548016
• PubChem ID: 14258632
• Update Time: 2025-05-22

(4E)-2-amino-5-phenylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• (4E)-2-amino-5-phenylpent-4-enoic acid
• 2-amino-5-phenylpent-4-enoic acid

• Inchi： 1S/C11H13NO2/c12-10(11(13)14)8-4-7-9-5-2-1-3-6-9/h1-7,10H,8,12H2,(H,13,14)/b7-4+
• InChI Key： MCGSKGBMVBECNS-QPJJXVBHSA-N
• SMILES： C(O)(=O)C(N)C/C=C/C1=CC=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4E)-2-amino-5-phenylpent-4-enoic acid

Exploring the Properties and Applications of (4E)-2-amino-5-phenylpent-4-enoic acid (CAS No. 121786-28-5)

(4E)-2-amino-5-phenylpent-4-enoic acid (CAS No. 121786-28-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its unique unsaturated phenylpentenoic acid structure, serves as a valuable intermediate in the synthesis of bioactive molecules. Its amino acid derivative nature makes it particularly relevant for studies involving peptide modifications and enzyme inhibition.

In recent years, the demand for non-natural amino acids like (4E)-2-amino-5-phenylpent-4-enoic acid has surged due to their applications in drug discovery and development. Researchers are increasingly focusing on its potential role in modulating protein-protein interactions, a hot topic in targeted cancer therapies and neurodegenerative disease research. The compound's conjugated double bond (4E configuration) contributes to its reactivity, enabling its use in click chemistry and bioconjugation strategies.

The synthesis of CAS No. 121786-28-5 often involves stereoselective methods, a subject frequently searched by organic chemists in academic and industrial settings. Its phenylpentenoic acid backbone is structurally analogous to several natural product scaffolds, making it a versatile building block for pharmacophore design. Recent publications highlight its utility in creating peptidomimetics, which mimic natural peptides but exhibit enhanced metabolic stability.

From an analytical perspective, (4E)-2-amino-5-phenylpent-4-enoic acid poses interesting challenges due to its chirality and UV-active properties. Advanced techniques like HPLC-MS and chiral separation are often employed for its characterization, topics highly relevant to quality control laboratories. The compound's logP value and solubility profile are also critical parameters investigated by formulators working on drug delivery systems.

In the context of green chemistry, researchers are exploring sustainable production routes for 121786-28-5, aligning with the pharmaceutical industry's push toward environmentally friendly synthesis. This addresses common search queries about eco-friendly amino acid derivatives and reducing synthetic waste. The compound's stability under various pH conditions makes it suitable for biocompatible materials research, another trending area in biomaterials science.

The growing interest in structure-activity relationships (SAR) has positioned (4E)-2-amino-5-phenylpent-4-enoic acid as a valuable probe for studying enzyme-substrate interactions. Its phenyl ring provides opportunities for structure diversification, a strategy frequently discussed in medicinal chemistry forums. Computational chemists often include this compound in molecular docking studies to predict binding affinities with various biological targets.

Quality standards for CAS 121786-28-5 are stringent, with specifications typically including ≥98% purity by HPLC and confirmation of stereochemical integrity. These parameters are crucial for researchers who frequently search for high-purity amino acid derivatives and chiral building blocks. The compound's storage conditions (often recommended at -20°C under inert atmosphere) are another practical consideration for laboratory personnel.

Emerging applications of (4E)-2-amino-5-phenylpent-4-enoic acid extend to chemical biology studies, where it serves as a tool for investigating metabolic pathways. Its structural features make it particularly useful for probing amino acid transporters, a subject of intense research in nutrient uptake mechanisms. The compound's potential in prodrug design is also being explored, addressing the pharmaceutical industry's need for improved drug bioavailability.

From a regulatory perspective, 121786-28-5 is generally regarded as a research chemical with no significant safety concerns when handled properly. However, researchers often search for information about its material safety data and handling precautions, emphasizing the importance of proper laboratory safety protocols. The compound's spectroscopic data (including NMR and IR spectra) are well-documented, supporting its identification in research settings.

The future outlook for (4E)-2-amino-5-phenylpent-4-enoic acid appears promising, with ongoing investigations into its potential as a molecular scaffold for therapeutic agents. Its combination of amino acid functionality and aromatic character provides unique opportunities for structure-based drug design, a field that continues to grow in importance. As synthetic methodologies advance, we anticipate broader adoption of this compound in combinatorial chemistry and library synthesis applications.